Benzonitrile Benzonitrile Benzonitrile appears as a clear colorless liquid with an almond-like odor. Flash point 161°F. Denser (at 8.4 lb / gal) than water and slightly soluble in water. Used as a specialty solvent and to make other chemicals.
Benzonitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a phenyl group. It is a member of benzenes and a nitrile.
Brand Name: Vulcanchem
CAS No.: 100-47-0
VCID: VC21072923
InChI: InChI=1S/C7H5N/c8-6-7-4-2-1-3-5-7/h1-5H
SMILES: C1=CC=C(C=C1)C#N
Molecular Formula: C7H5N
C6H5(CN)
C7H5N
Molecular Weight: 103.12 g/mol

Benzonitrile

CAS No.: 100-47-0

Cat. No.: VC21072923

Molecular Formula: C7H5N
C6H5(CN)
C7H5N

Molecular Weight: 103.12 g/mol

* For research use only. Not for human or veterinary use.

Benzonitrile - 100-47-0

Specification

Description Benzonitrile appears as a clear colorless liquid with an almond-like odor. Flash point 161°F. Denser (at 8.4 lb / gal) than water and slightly soluble in water. Used as a specialty solvent and to make other chemicals.
Benzonitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a phenyl group. It is a member of benzenes and a nitrile.
CAS No. 100-47-0
Molecular Formula C7H5N
C6H5(CN)
C7H5N
Molecular Weight 103.12 g/mol
IUPAC Name benzonitrile
Standard InChI InChI=1S/C7H5N/c8-6-7-4-2-1-3-5-7/h1-5H
Standard InChI Key JFDZBHWFFUWGJE-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C#N
Canonical SMILES C1=CC=C(C=C1)C#N
Boiling Point 375.3 °F at 760 mm Hg (NTP, 1992)
191.1 °C
190.7 °C at 760 mm Hg
190.7 °C
Colorform Liquid
Colorless oil
Flash Point 161 °F (NTP, 1992)
70 °C (158 def F) (Closed cup)
75 °C c.c.
Melting Point 9 °F (NTP, 1992)
-12.7 °C
-12.82 °C
-12.8 °C

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